Cas no 681174-61-8 (N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 681174-61-8
• MF: C₁₉H₁₄N₂O₃S₂
• MW: 382.456061840057
• CID: 6438134
• Update Time: 2025-10-23

N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-(4H-thiochromeno[4,3-d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 1,4-Benzodioxin-2-carboxamide, N-4H-[1]benzothiopyrano[4,3-d]thiazol-2-yl-2,3-dihydro-

• Inchi： 1S/C19H14N2O3S2/c22-18(14-9-23-12-6-2-3-7-13(12)24-14)21-19-20-17-11-5-1-4-8-15(11)25-10-16(17)26-19/h1-8,14H,9-10H2,(H,20,21,22)
• InChI Key： NMNDFDLYZPAPJJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NC1=NC2C3=CC=CC=C3SCC=2S1)=O

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• pka: 6.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-{4H-thiochromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 681174-61-8)

The compound N-{4H-thiochromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 681174-61-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique thiochromeno-thiazole core, combined with a benzodioxine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

One of the most frequently asked questions about this compound is its synthetic route and pharmacological properties. The synthesis of N-{4H-thiochromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves multi-step organic reactions, often starting from readily available precursors like thiochroman-4-one and 1,4-benzodioxine-2-carboxylic acid. The final product is characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity.

In recent years, the scientific community has shown growing interest in the biological activity of this compound. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which align with current trends in drug development targeting chronic diseases. For instance, its benzodioxine fragment is known to interact with aryl hydrocarbon receptors (AhR), a hotspot in immunology research. This connection has led to increased searches for "AhR modulators" and "thiochromeno-thiazole derivatives" in academic databases.

Another area of exploration is the compound's potential role in neuroprotection. With the rise of neurodegenerative disorders like Alzheimer's and Parkinson's disease, researchers are actively investigating molecules that can cross the blood-brain barrier (BBB). The lipophilic nature of N-{4H-thiochromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide, attributed to its thiochromeno and thiazole rings, makes it a viable candidate for such applications. This has spurred online queries about "BBB-penetrating compounds" and "neuroprotective agents."

From a drug formulation perspective, the compound's solubility and stability are critical parameters. Its carboxamide group enhances hydrogen bonding potential, which could improve bioavailability—a key concern in pharmaceutical development. Recent publications have highlighted the use of nanocarriers and prodrug strategies to optimize the delivery of similar heterocyclic compounds, a topic frequently searched in conjunction with "drug delivery systems."

Environmental and green chemistry considerations are also relevant to this compound. As sustainability becomes a priority, researchers are exploring catalytic methods and solvent-free reactions to synthesize N-{4H-thiochromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide with minimal waste. This aligns with the increasing popularity of search terms like "green synthesis of heterocycles" and "eco-friendly pharmaceuticals."

In conclusion, N-{4H-thiochromeno[4,3-d][1,3]thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 681174-61-8) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its multifaceted properties and potential applications make it a subject of ongoing research, driven by both scientific curiosity and the urgent need for innovative therapeutics. As studies progress, this compound may well emerge as a cornerstone in the development of next-generation drugs.